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Compound of Interest

Compound Name: dowex retardion 11a8

Cat. No.: B1166154

For Researchers, Scientists, and Drug Development Professionals

Dowex Retardion 11A8 is a unique amphoteric ion-exchange resin, also known as an ion
retardation resin, renowned for its ability to separate ionic species from non-ionic or different
ionic compounds. Its distinctive "snake-in-a-cage" structure, housing both cationic and anionic
functional groups within a single bead, underpins its versatile applications in desalting,
purification, and selective separation of a wide range of molecules, from simple inorganic salts
to complex biomolecules. This guide provides an in-depth exploration of its core properties,
mechanism of action, and practical applications, supported by quantitative data and detailed
experimental protocols.

Core Properties and Specifications

Dowex Retardion 11A8 is a crosslinked acrylic polymer with a styrenic backbone. The resin
beads contain both strongly basic quaternary ammonium anion-exchange sites and weakly
acidic carboxylic acid cation-exchange sites. This dual functionality allows for the simultaneous
adsorption of both cations and anions from a solution.
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Property Specification
) Amphoteric lon-Exchange (lon Retardation)
Resin Type Resi
esin
Matrix Styrene-divinylbenzene copolymer

Quaternary Ammonium (Strong Base),

Functional Groups ] ) )
Carboxylic Acid (Weak Acid)

Physical Form Beads

Particle Size 50-100 mesh

Total Exchange Capacity Approximately 0.7 meg/mL (wet)
Moisture Content 43-48%

Maximum Operating Temp. 70°C

Operating pH Range 0-14

Mechanism of Action: lon Retardation

The primary mechanism of Dowex Retardion 11A8 is ion retardation, a process distinct from
conventional ion exchange. In its regenerated state, the positively charged quaternary
ammonium groups and the negatively charged carboxyl groups within the resin bead are
internally neutralized. When a solution containing a salt (e.g., NaCl) passes through the resin,
the electrostatic attraction between the resin's functional groups and the salt ions causes the
salt to be temporarily adsorbed.

Crucially, this adsorption is reversible. By subsequently passing water through the column, the
adsorbed salt is eluted. Non-ionic species, which do not interact with the charged functional
groups, pass through the column unretained and are thus separated from the ionic species.
The process can be visualized as a temporary "holding" of the salt by the resin, which "retards"
its movement through the column relative to non-ionic molecules.
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 To cite this document: BenchChem. [Dowex Retardion 11A8: A Technical Guide to its
Mechanism and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166154#what-is-dowex-retardion-11a8-and-its-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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